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Compound of Interest

Compound Name: 3-Bromo-2-phenoxypyridine

CAS No.: 1167991-22-1

Cat. No.: B1444428

Get Quote

Executive Summary & Structural Context
3-Bromo-2-phenoxypyridine represents a critical intermediate in medicinal chemistry,

particularly for the synthesis of kinase inhibitors and agrochemicals. Its value lies in the

orthogonal reactivity of its functional groups: the ether linkage (stable anchor) and the C-3

bromide (reactive handle for Palladium-catalyzed cross-couplings).

This guide provides a comparative spectroscopic analysis to distinguish the target compound

from its regioisomers (specifically the 5-bromo analog) and its precursors. The data presented

here synthesizes experimental baselines with mechanistic principles to ensure accurate

structural assignment.

Core Structural Challenges
Regioisomerism: Direct bromination of 2-phenoxypyridine often favors the 5-position (para to

the ether). Obtaining the 3-bromo isomer typically requires starting from 2-chloro-3-

bromopyridine.
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Electronic Ambiguity: The electron-donating phenoxy group competes with the electron-

withdrawing pyridine nitrogen and bromine atom, creating a complex NMR shielding

environment.

Synthesis & Workflow Logic
To ensure the spectroscopic data matches the target, one must validate the synthesis pathway.

The 3-bromo isomer is rarely made by direct bromination.

Pathway Visualization
The following diagram illustrates the divergent synthesis pathways and the resulting isomeric

risks.

Route A: Direct Bromination (High Risk)

Route B: SNAr Displacement (Target Specific)
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Caption: Figure 1. Synthetic logic flow. Route B is required for the 3-bromo isomer; Route A

predominantly yields the 5-bromo impurity.

Comparative Spectroscopic Analysis
Proton NMR ( H NMR) Profiling
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The most definitive method for distinguishing the 3-bromo target from the 5-bromo impurity is

the coupling pattern of the pyridine ring protons.

Key Diagnostic Mechanism:

3-Bromo Isomer: The proton at C-4 is ortho to the bromine, causing a downfield shift. H-6 is

a doublet of doublets (

).

5-Bromo Isomer: The proton at C-6 is ortho to the bromine and alpha to the nitrogen, shifting

it significantly downfield. H-3 is a doublet (

).

Comparative Chemical Shift Table (400 MHz, CDCl

)
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Position
2-
Phenoxypyridi
ne (Parent)

3-Bromo-2-

phenoxypyridin

e (Target)

5-Bromo-2-
phenoxypyridi
ne (Impurity)

Diagnostic
Note

H-3 6.90 (d) — (Substituted) 6.85 (d)

Loss of H-3

signal confirms

3-substitution.

H-4 7.68 (t/m) 7.95 (dd) 7.75 (dd)

H-4 shifts

downfield in

target due to

ortho-Br.

H-5 7.05 (m) 6.95 (dd) — (Substituted)

Loss of H-5

signal confirms

5-substitution.

H-6 8.20 (dd) 8.15 (dd) 8.35 (d)

H-6 in 5-bromo

isomer is a fine

doublet (only

couples to H-4).

Ph-H 7.10 - 7.45 (m) 7.15 - 7.50 (m) 7.15 - 7.50 (m)

Phenyl signals

overlap; not

diagnostic.

Coupling Constant (

) Analysis:

Target (3-Br):

Hz (Ortho),

Hz (Ortho),

Hz (Meta).

Impurity (5-Br):
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Hz (Ortho),

Hz (Meta).

Carbon NMR ( C NMR) Signatures
The carbon spectrum provides confirmation of the substitution site via the ipso-carbon shift.

Carbon
Shift (

, ppm)
Assignment Logic

C-2 158.5 - 160.0
Deshielded: Attached to both

Nitrogen and Oxygen.

C-3 110.0 - 112.5
Shielded: Carbon attached to

Bromine (Heavy atom effect).

C-4 140.0 - 142.0 Deshielded: Ortho to Bromine.

C-6 145.0 - 147.0 Deshielded: Alpha to Nitrogen.

Mass Spectrometry & Vibrational Spectroscopy
Mass Spectrometry (EI/ESI)
Mass spectrometry is critical for verifying the presence of bromine but less effective for

distinguishing regioisomers.

Molecular Ion (

): 249 / 251 amu.

Isotopic Pattern: The hallmark 1:1 doublet intensity ratio (79Br : 81Br) confirms mono-

bromination.

Fragmentation Pathway:

Primary Loss: Cleavage of the ether bond, loss of the phenoxy radical (

).
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Secondary Loss: Extrusion of CO from the remaining pyridine fragment (typical for

phenoxy ethers).

Infrared (IR) Spectroscopy
C-O-C Stretch: Strong band at 1230–1250 cm

(Aryl ether).

C-Br Stretch: Weak/Medium band at 1050–1070 cm

(often obscured in fingerprint region).

C=N Stretch: ~1580 cm

(Pyridine ring).

Experimental Protocols
Protocol A: Structural Validation Workflow
Use this self-validating protocol to confirm the identity of synthesized batches.

Sample Prep: Dissolve 10 mg of sample in 0.6 mL CDCl

. Ensure the solution is clear; filtration through a cotton plug is recommended to remove
inorganic salts from the

reaction.

Acquisition:

Run standard

H NMR (minimum 16 scans).

Crucial Step: Expand the region 6.5–8.5 ppm.

Decision Gate:

Do you see a doublet at ~6.8-6.9 ppm?
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YES: You likely have the 5-bromo isomer (H-3 signal) or unsubstituted starting material.

NO: Check for a doublet of doublets at ~7.95 ppm. This is H-4 of the target 3-bromo

isomer.

Protocol B: Purification (If Isomers are Mixed)
If Route A (Direct Bromination) was attempted and a mixture exists, separation is difficult due to

similar polarity.

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: Gradient of Hexanes:Ethyl Acetate (Start 95:5

80:20).

Elution Order: The 3-bromo isomer is typically slightly less polar than the 5-bromo isomer

due to the steric shielding of the ether oxygen by the bulky bromine, reducing hydrogen bond

acceptance capability of the ether oxygen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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